Cas no 62681-28-1 (Acetic acid, cyano(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester)

• Product Name: Acetic acid, cyano(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester
• CAS No: 62681-28-1
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 435381
• PubChem ID: 54404421
• Update Time: 2025-04-19

Acetic acid, cyano(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester
• ethyl 2-cyano-2-(3-oxo-2-benzofuran-1-ylidene)acetate
• DTXSID40711108
• 62681-28-1
• Ethyl cyano(3-oxo-2-benzofuran-1(3H)-ylidene)acetate

• Inchi： 1S/C13H9NO4/c1-2-17-12(15)10(7-14)11-8-5-3-4-6-9(8)13(16)18-11/h3-6H,2H2,1H3
• InChI Key： VPQUFZGLPHYLKT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1=C(C#N)C(=O)OCC)=O

Computed Properties

• Exact Mass: 243.05317
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones